Cas no 896289-94-4 (N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide)

• Product Name: N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide
• CAS No: 896289-94-4
• MF: C₂₃H₂₉N₃O₄S
• MW: 443.559064626694
• CID: 5809167
• PubChem ID: 16830015
• Update Time: 2025-10-20

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,6-dimethylphenyl)-N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• SR-01000023489-1
• F2574-0603
• SR-01000023489
• N1-(2,6-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896289-94-4
• AKOS024661906
• N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(2,6-dimethylphenyl)ethanediamide
• N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide

• Inchi： 1S/C23H29N3O4S/c1-15-10-11-16(2)20(13-15)31(29,30)26-12-6-9-19(26)14-24-22(27)23(28)25-21-17(3)7-5-8-18(21)4/h5,7-8,10-11,13,19H,6,9,12,14H2,1-4H3,(H,24,27)(H,25,28)
• InChI Key： MASMUSLFKDDMQQ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NC1=C(C)C=CC=C1C)=O

Computed Properties

• Exact Mass: 443.18787759g/mol
• Monoisotopic Mass: 443.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide

Comprehensive Overview of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide (CAS No. 896289-94-4)

The compound N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide, identified by its CAS No. 896289-94-4, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrrolidin-2-ylmethyl group and a 2,6-dimethylphenyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. The presence of a benzenesulfonyl group further enhances its reactivity and binding affinity, which is crucial for drug design and development.

In recent years, the demand for specialized compounds like N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, such as enzyme inhibition or receptor binding. This aligns with the growing trend of personalized healthcare, where compounds with unique structural features are tailored to individual patient needs.

The synthesis of CAS No. 896289-94-4 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. These processes are often optimized using modern techniques like flow chemistry or microwave-assisted synthesis, reflecting the industry's shift toward greener and more efficient methodologies. Such innovations address the increasing focus on sustainable chemistry and environmental impact reduction in pharmaceutical manufacturing.

From a commercial perspective, N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide is often sought after by contract research organizations (CROs) and biotech startups engaged in early-stage drug discovery. Its unique properties make it a valuable building block for developing small-molecule therapeutics, particularly in areas like oncology and neurology. This aligns with the broader industry emphasis on orphan drugs and rare disease treatments, which are currently high-priority areas for regulatory agencies worldwide.

Analytical characterization of CAS No. 896289-94-4 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification and quality control. These methods are essential for meeting stringent regulatory standards, such as those set by the FDA or EMA, and are frequently discussed in forums focusing on analytical method validation and pharmaceutical compliance.

In summary, N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2,6-dimethylphenyl)ethanediamide represents a compelling example of how cutting-edge organic chemistry intersects with modern medical needs. Its structural complexity, combined with its potential therapeutic applications, positions it as a compound of enduring interest in both academic and industrial settings. As research continues to uncover new uses for such molecules, the relevance of CAS No. 896289-94-4 is likely to grow, further solidifying its place in the evolving landscape of drug discovery and development.